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Compound of Interest

Compound Name: MY-1076

Cat. No.: B12375358

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of Antioxidant 1076, also known by its
chemical name octadecyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate and trade names
such as Irganox 1076. While primarily utilized as a highly effective, non-discoloring, sterically
hindered phenolic antioxidant for stabilizing organic substrates like plastics, synthetic fibers,
and elastomers against thermo-oxidative degradation, this compound has also been noted for
its biological activities.[1][2][3] This guide will detail its supplier and purchasing information,
summarize available quantitative data, and describe its known biological effects and
mechanism of action.

Supplier and Purchasing Information

Antioxidant 1076 is available from various chemical suppliers. Researchers can procure this
compound for research and development purposes through the following channels:
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Supplier Contact Information Notes
o Offers qualified products for
Benchchem Not specified in search results o
research applications.[1]
Supplier committed to
roviding high-quality products
Jixin Not specified in search results b 9 g P

for the pharmaceutical

industry.[3]

LGC Standards

Online purchasing available

Provides reference standards

for pharmaceutical testing.[4]

ChemicalBook

Online purchasing available

Offers the compound for

various applications.[5]

Quantitative Data

The available quantitative data for Antioxidant 1076 primarily pertains to its toxicological

assessment. No specific IC50 or EC50 values related to drug development targets were found

in the public domain.

Parameter Species Value Study Type Reference
No-Observed-
Adverse-Effect Rat (female) 64 mg/kg-bw/d Chronic [6]
Level (NOAEL)
NOAEL Rat 30 mg/kg bw/day  28-day oral [7]
32-37 mg/kg
NOAEL Dog 90-day [7]
bw/day
NOAEL
32-39 mg/kg ]
(Developmental Rat Two-generation [7]
- bw/day
Toxicity)
> 5000 mg/kg
LD50 (Oral) Rat ) Acute [8]
body weight
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Experimental Protocols

Detailed experimental protocols for the use of Antioxidant 1076 in a drug development context
are not readily available. However, toxicological studies have been conducted, and the
methodologies can be inferred from safety assessment reports.

Example: Oral Toxicity Study in Rats (based on OECD Guideline 407)
¢ Animal Model: Male and female Sprague-Dawley rats.

o Dosage Administration: The test substance, octadecyl 3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propanoate, is administered daily by gavage in a suitable vehicle (e.g., corn
oil) for 28 consecutive days.

o Dose Groups: A control group receiving the vehicle only, and at least three dose groups with
increasing concentrations of the test substance.

o Observations: Daily clinical observations for signs of toxicity. Body weight and food
consumption are recorded weekly.

¢ Clinical Pathology: At the end of the study, blood samples are collected for hematology and
clinical chemistry analysis.

e Necropsy and Histopathology: All animals are subjected to a full necropsy. Organs are
weighed, and tissues are preserved for histopathological examination.

e Endpoint Analysis: The No-Observed-Adverse-Effect Level (NOAEL) is determined as the
highest dose at which no statistically significant treatment-related adverse effects are
observed.

Mechanism of Action and Signaling Pathways

The primary mechanism of action of Antioxidant 1076 is through its function as a radical
scavenger. The hindered phenolic group is key to this activity.

Antioxidant Mechanism
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The diagram below illustrates the generally accepted mechanism by which hindered phenolic
antioxidants like Antioxidant 1076 interrupt the oxidative degradation cycle.

Oxidative Cycle
Initiation Degradation
Substrate (RH) Heaty 2 Radical (R.) Hivdilcts Hydroperoxide (ROOH)
+02 +RH
Peroxy Radical (ROO.)
Radical Trapping
\\\\\ Interruption by Antioxidant 1076
Anlio();i\?gl:)lme H-donation Stable Radical (ArO.) *M Non-radical Products

Click to download full resolution via product page

Caption: Antioxidant 1076 donates a hydrogen atom to peroxy radicals, forming a stable
antioxidant radical and terminating the oxidative chain reaction.

Biological Activities and Potential Applications

While its primary use is industrial, some biological activities of octadecyl 3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propanoate have been reported. It has shown antioxidant, antibacterial, and
antifungal properties.[9] Specifically, it has demonstrated activity against C. albicans and
filamentous fungi such as Fusarium and Aspergillus species.[9] Mild cytotoxicity against B16
murine melanoma and HaCaT human keratinocyte cell lines has also been observed.[9]
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In the pharmaceutical industry, its antioxidant properties could be leveraged to protect drugs
and biological materials from oxidation, potentially extending the shelf life of formulations.[3]
For instance, it could be used in the storage and transportation of vaccines to maintain stability
and efficacy.[3]

Safety and Toxicology

Safety assessments have been conducted for its use in food contact applications.[6] Oral
administration in rats has been shown to induce liver enlargement and the induction of hepatic
microsomal enzymes, including cytochrome P-450.[9] It is considered a weak phenobarbital-
type inducer of liver enzymes in rats.[8] The compound has very low water solubility and is not
readily biodegradable.[7]

Conclusion

Antioxidant 1076 (MY-1076) is a well-characterized hindered phenolic antioxidant with a
primary role in the stabilization of polymers. While it exhibits some biological activities,
including antifungal and antibacterial properties, its application in drug development is not well-
established in scientific literature. The available data is primarily focused on its industrial use
and toxicological profile for safety assessments. Further research would be necessary to
explore its potential in pharmaceutical applications beyond its role as an excipient for
stabilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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